Cas no 2173089-88-6 (8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine dihydrochloride)

8-Fluoro-5-piperazin-1-yl-1,2,4-triazolo[4,3-c]pyrimidine dihydrochloride is a fluorinated triazolopyrimidine derivative with a piperazine substituent, offering enhanced reactivity and solubility due to its dihydrochloride salt form. This compound is of interest in medicinal chemistry and pharmaceutical research, particularly as a potential intermediate for the synthesis of bioactive molecules. The fluorine atom at the 8-position contributes to improved metabolic stability and binding affinity, while the piperazine moiety provides versatility for further functionalization. Its crystalline structure ensures consistent purity, making it suitable for precise experimental applications. The dihydrochloride form enhances handling and storage stability, facilitating its use in controlled synthetic processes.
8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine dihydrochloride structure
2173089-88-6 structure
Product Name:8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine dihydrochloride
CAS No:2173089-88-6
MF:C9H13Cl2FN6
MW:295.1441218853
MDL:MFCD30723538
CID:4781506
Update Time:2026-02-27

8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 8-Fluoro-5-piperazin-1-yl[1,2,4]triazolo[4,3-c]pyrimidine dihydrochloride
    • 8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine dihydrochloride
    • MDL: MFCD30723538
    • Inchi: 1S/C9H11FN6.2ClH/c10-7-5-12-9(15-3-1-11-2-4-15)16-6-13-14-8(7)16;;/h5-6,11H,1-4H2;2*1H
    • InChI Key: GOHFOERDNVVHSR-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC1=CN=C(N2C=NN=C21)N1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Topological Polar Surface Area: 58.4

8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F181315-50mg
8-Fluoro-5-piperazin-1-yl[1,2,4]triazolo[4,3-c]pyrimidine dihydrochloride
2173089-88-6
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$ 155.00 2022-06-05
TRC
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$400.00 2023-09-06
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abcr
AB561138-500mg
8-Fluoro-5-piperazin-1-yl[1,2,4]triazolo[4,3-c]pyrimidine dihydrochloride; .
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abcr
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€477.00 2024-08-02

Additional information on 8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine dihydrochloride

Comprehensive Overview of 8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine Dihydrochloride (CAS No. 2173089-88-6)

The compound 8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine dihydrochloride (CAS No. 2173089-88-6) is a fluorinated heterocyclic derivative with significant potential in pharmaceutical research. Its unique structural features, including the triazolopyrimidine core and piperazine moiety, make it a subject of interest for drug discovery, particularly in targeting central nervous system (CNS) disorders and kinase inhibition. Researchers are increasingly exploring its applications due to its bioavailability and selective binding properties.

In recent years, the demand for fluorinated compounds like 8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine dihydrochloride has surged, driven by their enhanced metabolic stability and membrane permeability. This aligns with the growing focus on precision medicine and personalized therapeutics, where such molecules play a pivotal role. The compound’s CAS No. 2173089-88-6 is frequently searched in academic databases, reflecting its relevance in neuropharmacology and cancer research.

One of the most discussed topics in modern pharmacology is the optimization of small-molecule inhibitors. The triazolopyrimidine scaffold in this compound is structurally analogous to purines, enabling interactions with ATP-binding sites of kinases. This has led to investigations into its potential for treating neurodegenerative diseases and autoimmune conditions. Additionally, its dihydrochloride salt form improves solubility, a critical factor for in vivo efficacy.

The synthesis of 8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine dihydrochloride involves multi-step organic reactions, including nucleophilic substitution and cyclization. Researchers emphasize its scalability and purity, which are essential for industrial applications. Analytical techniques such as HPLC and NMR are routinely employed to validate its chemical integrity, ensuring compliance with Good Manufacturing Practices (GMP).

From a commercial perspective, the compound’s patent landscape and intellectual property status are hot topics. Pharmaceutical companies are keen to explore its derivatives for drug repurposing, especially in light of the rising interest in multi-target therapies. Its CAS No. 2173089-88-6 often appears in patent filings, underscoring its industrial value.

In conclusion, 8-Fluoro-5-piperazin-1-yl1,2,4triazolo4,3-cpyrimidine dihydrochloride represents a promising candidate for advancing medicinal chemistry. Its versatility, combined with the increasing emphasis on fluorine-based drugs, positions it as a key player in next-generation therapeutics. Future studies may focus on its structure-activity relationships (SAR) and toxicological profiles to unlock its full potential.

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